Cas no 1261951-27-2 (2-chloro-5-(3-methylphenyl)phenol)

2-Chloro-5-(3-methylphenyl)phenol is a chlorinated phenolic compound featuring a 3-methylphenyl substituent, offering unique chemical properties for specialized applications. Its molecular structure combines the reactivity of a phenol group with the steric and electronic effects of chloro and methylphenyl substituents, making it a versatile intermediate in organic synthesis. This compound is particularly valued for its potential use in the development of pharmaceuticals, agrochemicals, and specialty chemicals, where selective functionalization is required. Its stability and distinct substitution pattern allow for precise modifications in synthetic pathways. The presence of both chloro and methyl groups enhances its utility in cross-coupling reactions and as a building block for complex molecular architectures.

2-chloro-5-(3-methylphenyl)phenol structure

1261951-27-2 structure

Product Name:2-chloro-5-(3-methylphenyl)phenol

CAS No:1261951-27-2

MF:C₁₃H₁₁ClO

MW:218.678842782974

MDL:MFCD18315427

CID:1219280

PubChem ID:53221166

Update Time:2025-05-26

2-chloro-5-(3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-(3-methylphenyl)phenol
- DTXSID10685827
- AKOS017557738
- 2-Chloro-5-(3-methylphenyl)phenol, 95%
- 4-Chloro-3'-methyl[1,1'-biphenyl]-3-ol
- 1261951-27-2
- MFCD18315427
- MDL： MFCD18315427
- Inchi： 1S/C13H11ClO/c1-9-3-2-4-10(7-9)11-5-6-12(14)13(15)8-11/h2-8,15H,1H3
- InChI Key： MNUTXVVXZWPKFN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C)C=1

Computed Properties

Exact Mass: 218.0498427g/mol
Monoisotopic Mass: 218.0498427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 20.2Å²

2-chloro-5-(3-methylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321607-5 g	2-Chloro-5-(3-methylphenyl)phenol, 95%; .	1261951-27-2	95%	5g	€1159.00	2023-04-26
abcr	AB321607-5g	2-Chloro-5-(3-methylphenyl)phenol, 95%; .	1261951-27-2	95%	5g	€1159.00	2025-03-19

2-chloro-5-(3-methylphenyl)phenol Related Literature

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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on 2-chloro-5-(3-methylphenyl)phenol

2-Chloro-5-(3-methylphenyl)phenol (CAS No. 1261951-27-2): A Comprehensive Overview of Properties and Applications

2-Chloro-5-(3-methylphenyl)phenol (CAS No. 1261951-27-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. This chlorinated phenol derivative is characterized by the presence of a methylphenyl group, which enhances its reactivity and versatility in synthetic chemistry. Researchers and industrial professionals often search for terms like "2-chloro-5-(3-methylphenyl)phenol uses", "CAS 1261951-27-2 synthesis", and "phenolic compound applications", reflecting the growing interest in this molecule.

The compound's molecular formula, C₁₃H₁₁ClO, indicates its aromatic nature, with a chloro substituent and a methylphenyl moiety contributing to its distinct properties. Its phenolic hydroxyl group makes it a valuable intermediate in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Recent trends in green chemistry and sustainable synthesis have further propelled investigations into eco-friendly methods for producing such compounds, aligning with global demands for environmentally responsible practices.

One of the most frequently asked questions about 2-chloro-5-(3-methylphenyl)phenol revolves around its solubility and stability under different conditions. Studies suggest that this compound exhibits moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being less soluble in water. Its stability is influenced by factors such as pH, temperature, and light exposure, making proper storage and handling essential for maintaining its integrity.

In the pharmaceutical industry, CAS 1261951-27-2 is explored as a potential building block for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. The chlorophenol moiety is known for its bioactive properties, which can be leveraged to design novel therapeutic molecules. Additionally, its role in material science is being investigated, with applications in polymer modification and surface coatings gaining traction.

From an analytical chemistry perspective, 2-chloro-5-(3-methylphenyl)phenol is often analyzed using techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods help in identifying its purity, structural confirmation, and quantification in complex mixtures. The compound's UV-Vis absorption characteristics also make it suitable for spectrophotometric analysis, a topic frequently searched by analytical chemists.

Environmental considerations are another hot topic associated with this compound. While chlorinated phenols are generally scrutinized for their environmental impact, 2-chloro-5-(3-methylphenyl)phenol is being studied for its biodegradability and ecotoxicology profile. Researchers are actively exploring its degradation pathways and potential effects on aquatic ecosystems, addressing concerns raised by regulatory bodies and environmental advocates.

In summary, 2-chloro-5-(3-methylphenyl)phenol (CAS No. 1261951-27-2) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the context of sustainable chemistry and green synthesis. As interest in this compound grows, so does the need for comprehensive data on its properties, safety, and potential uses, making it a relevant topic for both academic and industrial audiences.